Cas no 1804240-87-6 (Ethyl 2-(3-chloropropyl)-3-methylbenzoate)

• Product Name: Ethyl 2-(3-chloropropyl)-3-methylbenzoate
• CAS No: 1804240-87-6
• MF: C₁₃H₁₇ClO₂
• MW: 240.725883245468
• CID: 5001689
• Update Time: 2025-05-24

Ethyl 2-(3-chloropropyl)-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chloropropyl)-3-methylbenzoate

• Inchi： 1S/C13H17ClO2/c1-3-16-13(15)12-7-4-6-10(2)11(12)8-5-9-14/h4,6-7H,3,5,8-9H2,1-2H3
• InChI Key： SJHRCBXJXSOOKR-UHFFFAOYSA-N
• SMILES： ClCCCC1C(C(=O)OCC)=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 218
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 2-(3-chloropropyl)-3-methylbenzoate

Comprehensive Overview of Ethyl 2-(3-chloropropyl)-3-methylbenzoate (CAS No. 1804240-87-6): Properties, Applications, and Industry Insights

Ethyl 2-(3-chloropropyl)-3-methylbenzoate (CAS No. 1804240-87-6) is a specialized organic ester compound with a unique molecular structure that combines a benzoate core with a chloropropyl side chain. This chemical intermediate has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for more complex molecules. The compound's molecular formula C13H17ClO2 and molecular weight of 240.72 g/mol make it particularly useful in synthetic chemistry applications where precise structural modifications are required.

Recent advancements in green chemistry have sparked renewed interest in compounds like Ethyl 2-(3-chloropropyl)-3-methylbenzoate, as researchers seek more sustainable pathways for organic synthesis. The compound's balanced lipophilicity, demonstrated by its logP value of approximately 3.2, makes it particularly valuable in drug discovery programs targeting CNS disorders - a hot topic in current pharmaceutical research. Its structural features allow for multiple derivatization points, enabling medicinal chemists to explore diverse structure-activity relationships (SAR) in their molecular designs.

The synthesis of Ethyl 2-(3-chloropropyl)-3-methylbenzoate typically involves esterification reactions of the corresponding benzoic acid derivative, followed by careful chloroalkylation to introduce the 3-chloropropyl moiety. This process highlights the compound's role as a versatile intermediate in fine chemical production. Analytical characterization by HPLC, GC-MS, and NMR spectroscopy confirms its high purity (>98% by chromatographic analysis), meeting the stringent requirements of GMP-compliant manufacturing processes.

In the context of current biotech innovations, Ethyl 2-(3-chloropropyl)-3-methylbenzoate has shown promise as a precursor for bioactive molecules targeting neurological pathways. The compound's ability to cross the blood-brain barrier (BBB) makes it particularly interesting for neuropharmaceutical applications, aligning with growing market demand for CNS therapeutics. Researchers are actively investigating its potential in developing novel small molecule drugs for conditions like epilepsy and neurodegenerative diseases.

From a material science perspective, the compound's unique physicochemical properties (melting point 45-48°C, boiling point 285-290°C) make it suitable for specialized polymer modification applications. Its aromatic ester functionality can serve as a plasticizer or crosslinking agent in advanced material formulations, particularly in high-performance polymers requiring specific thermal and mechanical characteristics.

Quality control protocols for Ethyl 2-(3-chloropropyl)-3-methylbenzoate emphasize rigorous impurity profiling, with particular attention to residual solvents and byproducts. Modern analytical techniques like UPLC-QTOF enable precise quantification of trace components, ensuring compliance with ICH guidelines for pharmaceutical intermediates. The compound's stability under various storage conditions (recommended at 2-8°C in inert atmosphere) has been thoroughly characterized through accelerated stability studies.

The commercial availability of Ethyl 2-(3-chloropropyl)-3-methylbenzoate from specialized chemical suppliers has increased significantly in recent years, reflecting growing industrial demand. Current market trends show particular interest from contract research organizations (CROs) engaged in drug discovery projects. The compound's patent landscape reveals multiple applications in proprietary synthetic routes, highlighting its value in intellectual property-driven sectors of the chemical industry.

Environmental considerations regarding Ethyl 2-(3-chloropropyl)-3-methylbenzoate focus on its biodegradation potential and ecotoxicological profile. Recent QSAR modeling studies predict moderate environmental persistence, prompting research into improved waste treatment methods for process streams containing this compound. These findings align with the chemical industry's broader shift toward sustainable chemistry practices and green manufacturing principles.

Future research directions for Ethyl 2-(3-chloropropyl)-3-methylbenzoate may explore its potential in catalyzed reactions using novel organocatalysts or metal-organic frameworks (MOFs). The compound's reactivity profile suggests possible applications in asymmetric synthesis, particularly for creating chiral building blocks used in single-enantiomer drugs. Such developments would position this intermediate at the forefront of modern pharmaceutical chemistry innovation.

For researchers and industry professionals seeking detailed technical information about Ethyl 2-(3-chloropropyl)-3-methylbenzoate (CAS No. 1804240-87-6), comprehensive spectral data and safety documentation are available through reputable chemical databases and supplier catalogs. The compound continues to attract scientific interest as its potential applications expand across multiple domains of specialty chemicals and life sciences research.